![molecular formula C18H20N2O3 B4844743 N-[2-(4-methoxyphenyl)ethyl]-N'-(4-methylphenyl)ethanediamide](/img/structure/B4844743.png)
N-[2-(4-methoxyphenyl)ethyl]-N'-(4-methylphenyl)ethanediamide
Overview
Description
N-[2-(4-methoxyphenyl)ethyl]-N'-(4-methylphenyl)ethanediamide, commonly known as MMPEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). It is a potent and specific inhibitor of mGluR5, which makes it a valuable tool for investigating the role of this receptor in various biological processes.
Mechanism of Action
MMPEP acts as a competitive antagonist of N-[2-(4-methoxyphenyl)ethyl]-N'-(4-methylphenyl)ethanediamide, binding to the receptor and preventing the activation of downstream signaling pathways. This leads to a reduction in the activity of glutamatergic neurons, which are involved in many neurological processes.
Biochemical and Physiological Effects:
MMPEP has been shown to have a number of biochemical and physiological effects, including reducing the release of glutamate and increasing the activity of GABAergic neurons. It has also been shown to reduce oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One of the main advantages of using MMPEP in lab experiments is its high selectivity for N-[2-(4-methoxyphenyl)ethyl]-N'-(4-methylphenyl)ethanediamide, which allows for precise investigation of the role of this receptor in various biological processes. However, one limitation is that it may not be suitable for use in certain animal models or experimental conditions.
Future Directions
There are many potential future directions for research involving MMPEP, including investigating its potential as a treatment for neurodegenerative diseases, exploring its effects on synaptic plasticity and learning, and investigating its potential as a therapeutic target for psychiatric disorders such as anxiety and depression. Additionally, further research is needed to fully understand the mechanisms underlying its effects and to develop more potent and selective N-[2-(4-methoxyphenyl)ethyl]-N'-(4-methylphenyl)ethanediamide antagonists.
Scientific Research Applications
MMPEP has been widely used in scientific research to investigate the role of N-[2-(4-methoxyphenyl)ethyl]-N'-(4-methylphenyl)ethanediamide in various biological processes. It has been shown to be effective in reducing anxiety and depression-like behaviors in animal models, as well as improving cognitive function. MMPEP has also been investigated as a potential treatment for neurodegenerative diseases such as Parkinson's and Alzheimer's.
properties
IUPAC Name |
N-[2-(4-methoxyphenyl)ethyl]-N'-(4-methylphenyl)oxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O3/c1-13-3-7-15(8-4-13)20-18(22)17(21)19-12-11-14-5-9-16(23-2)10-6-14/h3-10H,11-12H2,1-2H3,(H,19,21)(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYSPDJYXPWFTNR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C(=O)NCCC2=CC=C(C=C2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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